Cas no 946220-95-7 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide
• CAS No: 946220-95-7
• MF: C₂₀H₁₈N₂O₃S₂
• MW: 398.498522281647
• CID: 5513483
• Update Time: 2025-05-21

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-(1-benzoyl-1,2,3,4-tetrahydro-7-quinolinyl)-
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide

• Inchi： 1S/C20H18N2O3S2/c23-20(16-6-2-1-3-7-16)22-12-4-8-15-10-11-17(14-18(15)22)21-27(24,25)19-9-5-13-26-19/h1-3,5-7,9-11,13-14,21H,4,8,12H2
• InChI Key： DWCICWHNEJJALF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)SC=CC=1

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide

Comprehensive Overview of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide (CAS 946220-95-7): Properties, Applications, and Research Insights

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide (CAS 946220-95-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a tetrahydroquinoline core with a thiophene sulfonamide moiety, making it a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its unique structural features that allow for targeted interactions with biological systems.

The compound's molecular formula and weight, along with its precise IUPAC name, make it a subject of interest for chemists exploring structure-activity relationships (SAR). Its benzoyl group and sulfonamide linkage contribute to its stability and bioavailability, which are critical factors in medicinal chemistry. Recent studies have highlighted its potential in addressing neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS 946220-95-7 serves as a valuable intermediate in the preparation of more complex molecules. Its thiophene ring and sulfonamide functional group offer multiple sites for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability is particularly relevant in the context of AI-driven drug discovery, where computational models predict optimal modifications for enhanced efficacy.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating sustainable synthesis routes to minimize waste and energy consumption, reflecting broader industry shifts toward eco-friendly manufacturing. The compound's potential applications in biodegradable materials further underscore its relevance to contemporary sustainability goals.

Analytical characterization of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)thiophene-2-sulfonamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for reproducibility in research. The compound's crystalline properties and solubility profile are frequently studied to optimize formulation strategies for potential therapeutic use.

In summary, CAS 946220-95-7 represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to material science—highlight its importance in addressing some of today's most pressing scientific challenges. As research continues to evolve, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapeutic breakthroughs.